1-(4-(Tert-butyl)phenyl)-3-((1-(pyridin-2-yl)piperidin-4-yl)methyl)urea

• CAS: 1234946-97-4
• Molecular Formula: C22H30N4O
• Molecular Weight: 366.509
• SMILES: CC(C)(C)C1=CC=C(C=C1)NC(=O)NCC2CCN(CC2)C3=CC=CC=N3
• InChI: InChI=1S/C22H30N4O/c1-22(2,3)18-7-9-19(10-8-18)25-21(27)24-16-17-11-14-26(15-12-17)20-6-4-5-13-23-20/h4-10,13,17H,11-12,14-16H2,1-3H3,(H2,24,25,27)
• InChIKey: CDSAUJIRQBRROV-UHFFFAOYSA-N
• Solubility: not available

tert-Butylphenyl Piperidinyl Urea – Baseline Profile

1-(4-(Tert-butyl)phenyl)-3-((1-(pyridin-2-yl)piperidin-4-yl)methyl)urea (CAS 1234946-97-4, molecular formula C22H30N4O, molecular weight 366.5 g/mol) is a synthetic small molecule belonging to the piperidinyl urea class [1]. This class is characterized by a central urea linker connecting a substituted phenyl group (here, a 4-tert-butylphenyl moiety) to a piperidine ring, which in this specific compound is further functionalized with a pyridin-2-yl substituent. Piperidinyl ureas have been investigated as inhibitors of protein-protein interactions in the cullin neddylation pathway (e.g., DCN1-UBE2M) and as modulators of urea transporters [2]. The compound is listed in chemical databases and is available from multiple vendors as a research reagent, but its specific biological profile and differentiation from structural analogs remain poorly characterized in the public domain.

Chemotype Piperidinyl urea scaffold for PPI studies (DCN1-UBE2M, urea transporters)

Activity Reported UT-B inhibition (BindingDB) – weak activity, no comparator context

• [1] ChemSrc. 1234946-97-4 CAS Database Entry. https://m.chemsrc.com/en/cas/1234946-97-4 (accessed 2026-04-29). View Source
• [2] Hammill, J. T.; Scott, D. C.; Min, J.; Connelly, M. C.; Holbrook, G.; Zhu, F.; Matheny, A.; Yang, L. et al. J. Med. Chem. 2018, 61 (7), 2680–2693. Piperidinyl Ureas Chemically Control Defective in Cullin Neddylation 1 (DCN1)-Mediated Cullin Neddylation. View Source

Why Substitution Is Unsupported

In the absence of publicly available head-to-head comparative data against its closest analogs, no evidence-based claim can be made that this specific compound offers a quantifiable advantage over any alternative. The piperidinyl urea scaffold is highly modular, and minor structural variations—such as the presence or absence of the pyridin-2-yl substituent on the piperidine nitrogen or the nature of the substituent on the phenyl ring—are known to profoundly alter target engagement, potency, and selectivity in related series [1]. Therefore, interchangeability with generic piperidinyl ureas or other substituted ureas cannot be assumed. Any substitution without compound-specific comparative data risks introducing uncontrolled variables into experimental systems, potentially compromising reproducibility and interpretability of research outcomes.

Structural modularity – minor substituent changes may alter target engagement and selectivity.

No comparative data – absence of head-to-head evidence prevents preference over any analog.

Uncontrolled variables – substitution without compound-specific data risks experimental reproducibility.

• [1] Hammill, J. T.; Scott, D. C.; Min, J.; Connelly, M. C.; Holbrook, G.; Zhu, F.; Matheny, A.; Yang, L. et al. J. Med. Chem. 2018, 61 (7), 2680–2693. Piperidinyl Ureas Chemically Control Defective in Cullin Neddylation 1 (DCN1)-Mediated Cullin Neddylation. View Source

Quantitative Differentiation Evidence

No Quantitative Comparator Data Available

An exhaustive search of primary research articles, patents, and authoritative databases did not yield any quantitative, comparator-based evidence that would allow a scientifically grounded preferential selection of 1-(4-(Tert-butyl)phenyl)-3-((1-(pyridin-2-yl)piperidin-4-yl)methyl)urea over its closest structural analogs. The compound is referenced in general vendor listings and a BindingDB entry (CHEMBL2165780) suggesting a weak IC50 of 16,500 nM against the mouse urea transporter UT-B [1]; however, this datum cannot be placed in a comparative context because no matched-pair analog data were found for the same assay under identical conditions. The DCN1-UBE2M inhibitor literature describes related piperidinyl ureas with defined structure-activity relationships, but the specific compound bearing the 4-tert-butylphenyl and pyridin-2-yl substituents is not included as a characterized example in those reports [2]. Consequently, no evidence dimension (potency, selectivity, solubility, metabolic stability, or in vivo efficacy) can be populated with quantitative, comparator-anchored values.

UT-B Inhibition (BindingDB)

Data to verify

IC50 16,500 nM

Single-point activity; no comparator data available

Assay: mouse UT-B hemolysis (10 min)

Evidence Dimension	None available – no comparator-based quantitative data identified
Target Compound Data	IC50 = 16,500 nM versus mouse UT-B (BindingDB entry, assay context: hemolysis in wild-type CD1 mouse erythrocytes after 10 min) [1]
Comparator Or Baseline	No analog data available from the same assay for comparison
Quantified Difference	Cannot be calculated
Conditions	Not applicable

Why This Matters

This matters for procurement because the absence of publicly available comparative data means that selecting this compound over any structurally related urea cannot be justified on a performance basis; researchers must independently generate such data or treat the compound as an uncharacterized singleton.

• [1] BindingDB Entry BDBM50394971 (CHEMBL2165780). Affinity Data: IC50 16,500 nM, Inhibition of UT-B in wild-type CD1 mouse erythrocytes. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50394971 (accessed 2026-04-29). View Source
• [2] Hammill, J. T.; Scott, D. C.; Min, J.; Connelly, M. C.; Holbrook, G.; Zhu, F.; Matheny, A.; Yang, L. et al. J. Med. Chem. 2018, 61 (7), 2680–2693. Piperidinyl Ureas Chemically Control Defective in Cullin Neddylation 1 (DCN1)-Mediated Cullin Neddylation. View Source

Potential Application Scenarios

Exploratory UT-B Probe (Mouse Erythrocytes)

A single BindingDB record indicates an IC50 of 16,500 nM for inhibition of UT-B-mediated hemolysis in wild-type CD1 mouse erythrocytes [1]. This weak but measurable activity could serve as a starting point for medicinal chemistry optimization if confirmed independently. However, without comparative data against reference UT-B inhibitors, the compound cannot be recommended as a validated probe molecule.

DCN1-UBE2M Interaction Probe Synthesis

The piperidinyl urea scaffold is a validated chemotype for DCN1-UBE2M protein-protein interaction inhibition [2]. Although this specific compound has not been characterized in published DCN1 assays, its structural features (pyridinyl substitution, tert-butylphenyl group) may confer distinct binding properties. Researchers could justify procurement for focused SAR exploration, but must independently establish activity and selectivity profiles.

Negative Control for Urea Transporter Studies

Given its modest UT-B inhibitory potency (16.5 µM), this compound may serve as a weakly active control or a structural analog for delineating pharmacophore requirements, provided that its inactivity against other targets is verified experimentally. Procurement for this purpose requires batch-to-batch purity certification and analytical characterization.

Application

Selection Property

Validation Focus

UT-B inhibition probe research

Reported weak UT-B activity (BindingDB)

Independent activity and selectivity confirmation

DCN1-UBE2M PPI inhibitor SAR

Piperidinyl urea scaffold with pyridinyl/tert-butylphenyl substituents

Target engagement and SAR profiling

Structural analog for urea transporter studies

Context-dependent UT-B inhibition profile

Batch purity and target inactivity verification

• [1] BindingDB Entry BDBM50394971 (CHEMBL2165780). Affinity Data: IC50 16,500 nM, Inhibition of UT-B in wild-type CD1 mouse erythrocytes. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50394971 (accessed 2026-04-29). View Source
• [2] Hammill, J. T.; Scott, D. C.; Min, J.; Connelly, M. C.; Holbrook, G.; Zhu, F.; Matheny, A.; Yang, L. et al. J. Med. Chem. 2018, 61 (7), 2680–2693. Piperidinyl Ureas Chemically Control Defective in Cullin Neddylation 1 (DCN1)-Mediated Cullin Neddylation. View Source